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Compound of Interest

Compound Name: Mbl-IN-1

Cat. No.: B12389752

A Note on "MbI-IN-1": The specific inhibitor "MbI-IN-1" is not found in the current scientific
literature. The abbreviation "MBL" can refer to two distinct enzyme targets: Metallo-3-
Lactamase (MBL), a critical enzyme in antibiotic resistance, and Mucosa-associated Lymphoid
Tissue Lymphoma Translocation protein 1 (MALT1), a key regulator in lymphocyte signaling.
This document provides detailed in vitro assay protocols for inhibitors of both potential targets.

Part 1: Metallo-B-Lactamase (MBL) Inhibitor In Vitro
Assays

Metallo-B-lactamases (MBLSs) are zinc-dependent enzymes produced by bacteria that
inactivate a broad range of B-lactam antibiotics, including carbapenems, posing a significant
threat to public health.[1][2] The development of MBL inhibitors is a crucial strategy to restore
the efficacy of these antibiotics.[1]

Signaling Pathway and Mechanism of Action

MBLs hydrolyze the amide bond in the (3-lactam ring of antibiotics, rendering them ineffective.
The catalytic mechanism is dependent on one or two zinc ions in the active site that coordinate
a water molecule, which then acts as a nucleophile to attack the B-lactam ring.[3] MBL
inhibitors typically work by chelating these essential zinc ions or by binding to the active site to
prevent substrate access.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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